![molecular formula C6H9N3O B605739 1,2,4,5,6,7-Hexahydro-3H-pyrazolo[3,4-c]pyridin-3-one CAS No. 654666-65-6](/img/structure/B605739.png)
1,2,4,5,6,7-Hexahydro-3H-pyrazolo[3,4-c]pyridin-3-one
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Overview
Description
1,2,4,5,6,7-Hexahydro-3H-pyrazolo[3,4-c]pyridin-3-one is a chemical compound with the molecular formula C6H9N3O . It is also known as 3H-Pyrazolo[4,3-c]pyridin-3-one .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazolo[3,4-c]pyridin-3-one core, which is a bicyclic structure with a pyrazole ring fused to a pyridinone ring .Scientific Research Applications
Synthesis and Biomedical Applications : Pyrazolo[3,4-b]pyridines, a group that includes variants of the mentioned compound, have shown significant potential in biomedical applications. Over 300,000 such compounds have been described, with diverse biomedical applications stemming from the variety of substituents at key positions on the compound (Donaire-Arias et al., 2022).
Kinase-Focused Library Development : The compound's structure, particularly its arrangement of hydrogen bond donor and acceptor groups, makes it suitable for ATP competitive binding to kinase enzymes. This has led to the development of a novel kinase-focused library, indicating its potential in cancer drug discovery (Smyth et al., 2010).
Synthesis for Medicinal Chemistry : Computational studies identified certain derivatives of this compound as valuable for medicinal chemistry, leading to the development of robust synthetic protocols for these scaffolds. This highlights its importance as a pharmacophore in drug development (Júnior et al., 2016).
Ultrasound-Promoted Synthesis : The application of ultrasound irradiation in synthesizing fused polycyclic derivatives of this compound has been explored. This method offers rapid synthesis with excellent yields, demonstrating the compound's versatility in chemical synthesis (Nikpassand et al., 2010).
Antiproliferative Activity in Cancer Research : Some derivatives of this compound have shown promising antiproliferative activity in various cancer cell lines. This indicates its potential utility in the development of new anticancer agents (Pawar et al., 2017).
Fluorescent Chemosensors for Metal Detection : Derivatives of this compound have been utilized to design fluorescent probes for metal detection, such as Cu2+. This application in chemical sensing demonstrates its versatility beyond medicinal chemistry (García et al., 2019).
Aminocarbonylation and Pharmaceutical Applications : The compound's derivatives have been synthesized using palladium-catalyzed aminocarbonylation, indicating its adaptability in pharmaceutical synthesis. This method offers high yields and functional group tolerance, making it significant in drug discovery (Keating & Alam, 2021).
Mechanism of Action
- Aza-THIP is a purine analog that undergoes conversion to its active metabolites: mercaptopurine (6-MP) and thioguanine (6-TGN) . This conversion occurs via the action of two enzymes: hypoxanthine-guanine phosphoribosyltransferase (HPRT) and thiopurine methyltransferase (TPMT) .
- HPRT and TPMT play crucial roles in the activation and deactivation of aza-THIP . The first metabolic step involves the conversion of aza-THIP to 6-MP , which is itself an immunosuppressant prodrug .
- Aza-THIP inhibits purine synthesis. Its active metabolites, 6-MP and 6-TGN , interfere with purine nucleotide production, disrupting DNA and RNA synthesis .
- Additionally, 6-TGN modulates the activation of rac1 when costimulated with CD28 , leading to T cell apoptosis .
- Aza-THIP affects several pathways:
- ADME Properties :
- Impact on Bioavailability : Variability in TPMT activity affects individual responses to aza-THIP .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Biochemical Analysis
Biochemical Properties
Aza-THIP has been shown to interact with GABA receptors, specifically GABA C receptors . These interactions are believed to be competitive, meaning Aza-THIP competes with other molecules for binding sites on these receptors
Cellular Effects
The effects of Aza-THIP on cells are largely tied to its interactions with GABA receptors. GABA receptors play crucial roles in various cellular processes, including cell signaling pathways and gene expression . The influence of Aza-THIP on these processes could have significant implications for cell function.
Molecular Mechanism
The molecular mechanism of Aza-THIP involves its interactions with GABA receptors. It’s suggested that Aza-THIP acts as an antagonist at GABA C receptors, meaning it binds to these receptors and inhibits their activity . This can lead to changes in gene expression and other molecular-level effects.
properties
IUPAC Name |
1,2,4,5,6,7-hexahydropyrazolo[3,4-c]pyridin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O/c10-6-4-1-2-7-3-5(4)8-9-6/h7H,1-3H2,(H2,8,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPMMUUFLHUEUKP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C(=O)NN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20717441 |
Source
|
Record name | 1,2,4,5,6,7-Hexahydro-3H-pyrazolo[3,4-c]pyridin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20717441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
654666-65-6 |
Source
|
Record name | 1,2,4,5,6,7-Hexahydro-3H-pyrazolo[3,4-c]pyridin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20717441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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